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Compound of Interest

Compound Name: Allyl hexanoate

Cat. No.: B093112 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides critical safety and logistical information for

Allyl hexanoate (CAS No: 123-68-2), a flammable and toxic liquid commonly used as a

flavoring and fragrance ingredient.[1] Adherence to these guidelines is essential to minimize

risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Allyl hexanoate, the use of appropriate personal protective equipment is

mandatory to prevent skin and eye contact, and inhalation of vapors.[2][3][4]
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Chemical safety goggles or a

face shield should be worn.[1]

[2][3]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., heavy rubber or nitrile

rubber) are required.[2][5]

Protective Clothing

A lab coat or other protective

clothing to prevent skin

exposure is necessary.[1][3]

Footwear

Closed-toe shoes, preferably

chemical-resistant boots,

should be worn.[2]

Respiratory Protection Respirator

In case of inadequate

ventilation, brief exposure, or

low pollution, a respiratory filter

device should be used. For

intensive or longer exposure, a

self-contained breathing

apparatus is necessary.[2]

Health Hazard Information
Allyl hexanoate is classified as a hazardous substance with the following classifications:

Flammable liquids (Category 4), Acute toxicity, Oral (Category 3), and Acute toxicity, Dermal

(Category 3).[2]
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Exposure Route Hazard Symptoms

Oral Toxic if swallowed.

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.[3]

Dermal Toxic in contact with skin. Causes skin irritation.[3]

Inhalation Harmful if inhaled.
May cause respiratory tract

irritation.[3]

Eye Contact Causes eye irritation.

May cause chemical

conjunctivitis and corneal

damage.[3]

First Aid Measures
Immediate first aid is critical in case of exposure to Allyl hexanoate.

Exposure First Aid Protocol

If Swallowed

Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor. Rinse mouth with

water.[2][6]

If on Skin

Immediately take off all contaminated clothing.

Wash skin with plenty of soap and water. Call a

POISON CENTER or doctor if you feel unwell.

[2]

If Inhaled

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.[3][6]

In Case of Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Consult a physician.[3]
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Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's stability.

Aspect Procedure

Handling

Use in a well-ventilated area with local exhaust

ventilation.[3] Avoid contact with skin, eyes, and

clothing, and avoid inhalation of vapor or mist.[6]

Keep away from heat, sparks, open flames, and

hot surfaces.[2][3] Use spark-proof tools and

explosion-proof equipment.[3] Do not eat, drink,

or smoke when using this product.[2] Wash

hands thoroughly after handling.[3]

Storage

Store in a cool, dry, well-ventilated place away

from incompatible substances like oxidizing

agents.[1][3] Keep the container tightly closed.

[1][3] Store in a locked-up area.[2]

Disposal Plan
Dispose of Allyl hexanoate and its containers in accordance with all applicable local, regional,

national, and international regulations.[2] Do not allow the product to enter drains, sewers, or

water supplies.[2] Spilled material should be collected with a non-combustible absorbent

material (e.g., sand, earth, vermiculite) and placed in a suitable, closed container for disposal.

Spill Response Workflow
A systematic approach is necessary to manage an Allyl hexanoate spill effectively. The

following diagram outlines the key steps to be taken in the event of a spill.
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Allyl Hexanoate Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Remove All Ignition Sources

Wear Appropriate PPE

Contain Spillage with Inert Material

Collect with Non-Combustible Absorbent

Place in Closed Container for Disposal

Decontaminate Spill Area

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an Allyl hexanoate spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b093112?utm_src=pdf-body-img
https://www.benchchem.com/product/b093112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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